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Compound of Interest

Compound Name: Enbezotinib (enantiomer)

Cat. No.: B12377740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Enbezotinib is a potent and selective dual inhibitor of the proto-oncogene receptor tyrosine

kinase (RET) and SRC family tyrosine kinases.[1] As with many small molecule kinase

inhibitors, the stereochemistry of Enbezotinib is a critical factor in its pharmacological activity

and pharmacokinetic profile. Enantiomers of a chiral drug can exhibit significant differences in

efficacy, toxicity, and metabolism. Therefore, the development of robust analytical methods for

the separation and quantification of Enbezotinib enantiomers is paramount for drug

development, quality control, and clinical studies.

These application notes provide a detailed overview of a proposed liquid chromatography-

tandem mass spectrometry (LC-MS/MS) method for the enantioselective analysis of

Enbezotinib. The protocols described herein are based on established methodologies for the

chiral separation of other tyrosine kinase inhibitors and are intended to serve as a

comprehensive guide for researchers.

Signaling Pathways of Enbezotinib Targets
Enbezotinib exerts its therapeutic effect by inhibiting the signaling pathways mediated by RET

and SRC kinases, which are often dysregulated in various cancers.
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Figure 1: RET Signaling Pathway and Enbezotinib Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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